![molecular formula C5H2BrClN4 B6234087 2-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine CAS No. 1780651-75-3](/img/no-structure.png)
2-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine involves the reaction of 2-amino-5-bromo-3-chloropyridine with cyanogen azide followed by cyclization with triethyl orthoformate and hydrolysis to yield the final product.", "Starting Materials": [ "2-amino-5-bromo-3-chloropyridine", "cyanogen azide", "triethyl orthoformate", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-bromo-3-chloropyridine in acetonitrile and add cyanogen azide. Stir the mixture at room temperature for 2 hours.", "Step 2: Add triethyl orthoformate to the reaction mixture and heat at reflux for 6 hours.", "Step 3: Cool the reaction mixture and add water. Adjust the pH to 9-10 with sodium hydroxide.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Purify the product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent." ] } | |
CAS RN |
1780651-75-3 |
Molecular Formula |
C5H2BrClN4 |
Molecular Weight |
233.5 |
Purity |
95 |
Origin of Product |
United States |
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